Cas no 121208-93-3 (4-Hydroxy-3-iodobenzenesufonic acid, sodium salt)

• Product Name: 4-Hydroxy-3-iodobenzenesufonic acid, sodium salt
• CAS No: 121208-93-3
• MF: C₆H₄INaO₄S
• MW: 322.052803993225
• CID: 104790
• PubChem ID: 23688282
• Update Time: 2025-06-10

4-Hydroxy-3-iodobenzenesufonic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-hydroxy-3-iodo-
• 4-HYDROXY-3-IODOBENZENESUFONIC ACID, SODIUM SALT
• sodium,4-hydroxy-3-iodobenzenesulfonate
• 4-hydroxy-3-iodobenzenesulfonic acid
• 4-Hydroxy-3-jod-benzolsulfonsaeure
• 4-Hydroxy-3-iodo-benzenesulfonic Acid
• AKOS025394256
• 4-Hydroxy-3-iodobenzenesufonic acid sodium salt
• SCHEMBL6391731
• sodium;4-hydroxy-3-iodobenzenesulfonate
• DTXSID50635629
• FT-0669690
• 121208-93-3
• 251635-10-6
• Sodium 4-hydroxy-3-iodobenzene-1-sulfonate
• 4-Hydroxy-3-iodobenzenesufonic acid, sodium salt

• Inchi： 1S/C6H5IO4S.Na/c7-5-3-4(12(9,10)11)1-2-6(5)8;/h1-3,8H,(H,9,10,11);/q;+1/p-1
• InChI Key： SCLIUSOXAHUMQN-UHFFFAOYSA-M
• SMILES： IC1=C(C=CC(=C1)S(=O)(=O)[O-])O.[Na+]

Computed Properties

• Exact Mass: 321.87700
• Monoisotopic Mass: 321.87727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Melting Point: >300°C (dec.)
• PSA: 85.81000
• LogP: 1.98170

4-Hydroxy-3-iodobenzenesufonic acid, sodium salt Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 4-Hydroxy-3-iodobenzenesufonic acid, sodium salt

4-Hydroxy-3-iodobenzenesulfonic acid, sodium salt (CAS No. 121208-93-3): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

4-Hydroxy-3-iodobenzenesulfonic acid, sodium salt, identified by its CAS number CAS No. 121208-93-3, is a significant compound in the realm of chemical biology and medicinal chemistry. This sulfonic acid salt, derived from a benzenesulfonic acid derivative, has garnered attention due to its unique structural properties and its potential applications in synthetic chemistry, drug development, and biomolecular research.

The compound features a hydroxyl group and an iodine substituent on a benzene ring, which are critical for its reactivity and utility. The presence of the sulfonic acid group (–SO₃Na) makes it highly soluble in water, facilitating its use in aqueous-based reactions and formulations. This solubility, combined with its stability under various conditions, makes it an attractive candidate for a wide range of applications.

In recent years, the demand for specialized intermediates like 4-Hydroxy-3-iodobenzenesulfonic acid, sodium salt has surged due to advancements in drug discovery and molecular biology. Its iodine moiety is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic molecules. These reactions are widely employed in the synthesis of pharmaceuticals and agrochemicals.

The hydroxyl group on the benzene ring further enhances the compound's versatility. It can participate in various chemical transformations, including etherification, esterification, and oxidation reactions. These capabilities make it a valuable building block for designing novel compounds with tailored properties.

One of the most compelling aspects of 4-Hydroxy-3-iodobenzenesulfonic acid, sodium salt is its role in developing targeted therapeutics. Researchers have leveraged its structural features to create inhibitors and modulators of key biological pathways. For instance, derivatives of this compound have been explored as potential agents against inflammatory diseases and cancer by modulating enzyme activities such as kinases and phosphatases.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for active pharmaceutical ingredients (APIs). Its ability to undergo selective modifications allows chemists to fine-tune the molecular structure for optimal biological activity. This flexibility is crucial in the iterative process of drug development, where small changes can significantly impact efficacy and safety profiles.

Beyond pharmaceutical applications, 4-Hydroxy-3-iodobenzenesulfonic acid, sodium salt finds utility in materials science and nanotechnology. Its ability to form stable complexes with metals makes it useful in catalysis and as a ligand in coordination chemistry. Additionally, its water solubility and biocompatibility have led to investigations into its use as a component in biodegradable polymers and hydrogels.

The compound's role in biomolecular research is also noteworthy. It serves as a substrate for enzymes and receptors, enabling researchers to study molecular interactions at a detailed level. This has implications for understanding disease mechanisms and developing diagnostic tools.

In conclusion, 4-Hydroxy-3-iodobenzenesulfonic acid, sodium salt (CAS No. 121208-93-3) is a multifaceted compound with broad applications across chemical biology and medicinal chemistry. Its unique structural features make it an invaluable intermediate for synthetic transformations, drug development, and biomolecular studies. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific knowledge and innovation.